Cas no 913836-03-0 (5-(dihydroxyboranyl)pyridine-3-carboxylic acid)
913836-03-0 structure
Product Name:5-(dihydroxyboranyl)pyridine-3-carboxylic acid
CAS No:913836-03-0
MF:C6H6BNO4
MW:166.927141666412
MDL:MFCD02323212
CID:802816
PubChem ID:3560503
Update Time:2024-10-26
5-(dihydroxyboranyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Borononicotinic acid
- 5-Carboxypyridine-3-boronic acid
- 3-Pyridinecarboxylicacid, 5-borono- (9CI)
- 5-(DIHYDROXYBORYL)NICOTINIC ACID
- 5-boronopyridine-3-carboxylic acid
- 5-Dihydroxyboronylnicotinic acid
- 5-(dihydroxyboranyl)pyridine-3-carboxylic acid
- 5-borono-3-pyridinecarboxylic acid
- XKDATYTUCBKUQZ-UHFFFAOYSA-N
- OR6227
- FCH920875
- SBB052559
- TRA0028683
- AB118
- 5-Borono-3-pyridinecarboxylic acid (ACI)
- 5-(Dihydroxyboryl)-3-pyridinecarboxylic acid
- SCHEMBL789735
- MFCD02323212
- AB11841
- carboxypyridine-3-boronic acid5-boronopyridine-3-carboxylic acid
- 5-(Dihydroxyboryl)nicotinicacid
- 913836-03-0
- DTXSID90393635
- AC7234
- AKOS002375066
- SY030584
- AS-57704
-
- MDL： MFCD02323212
- Inchi： 1S/C6H6BNO4/c9-6(10)4-1-5(7(11)12)3-8-2-4/h1-3,11-12H,(H,9,10)
- InChI Key： XKDATYTUCBKUQZ-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(B(O)O)C=NC=1)O
Computed Properties
- Exact Mass: 167.03900
- Monoisotopic Mass: 167.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.6
Experimental Properties
- Density: 1.5
- Melting Point: 226-230
- Boiling Point: 486.3℃ at 760 mmHg
- Flash Point: 247.9°C
- Refractive Index: 1.588
- PSA: 90.65000
- LogP: -1.54040
5-(dihydroxyboranyl)pyridine-3-carboxylic acid Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
5-(dihydroxyboranyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM218673-1g |
5-Carboxypyridine-3-boronic Acid |
913836-03-0 | 98% | 1g |
$247 | 2021-08-04 | |
| Apollo Scientific | OR6227-250mg |
5-Carboxypyridine-3-boronic acid |
913836-03-0 | 250mg |
£130.00 | 2024-05-24 | ||
| Apollo Scientific | OR6227-1g |
5-Carboxypyridine-3-boronic acid |
913836-03-0 | 1g |
£385.00 | 2024-05-24 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y03175-250mg |
5-Carboxypyridine-3-boronic Acid |
913836-03-0 | 97% | 250mg |
¥1259.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y03175-1g |
5-Carboxypyridine-3-boronic Acid |
913836-03-0 | 97% | 1g |
¥2719.0 | 2024-07-18 | |
| TRC | B689443-25mg |
5-Borononicotinic acid |
913836-03-0 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B689443-50mg |
5-Borononicotinic acid |
913836-03-0 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B689443-100mg |
5-Borononicotinic acid |
913836-03-0 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B689443-250mg |
5-Borononicotinic acid |
913836-03-0 | 250mg |
$ 98.00 | 2023-04-18 | ||
| Matrix Scientific | 081996-1g |
5-Dihydroxyboronylnicotinic acid, 95% |
913836-03-0 | 95% | 1g |
$598.00 | 2023-09-10 |
5-(dihydroxyboranyl)pyridine-3-carboxylic acid Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
913836-03-0 (5-(dihydroxyboranyl)pyridine-3-carboxylic acid) Related Products
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- 1203649-61-9(5-(tert-butoxycarbonyl)pyridine-3-boronic acid)
- 919347-69-6((5-formylpyridin-3-yl)boronic acid)
- 908369-20-0([5-(hydroxymethyl)-3-pyridyl]boronic acid)
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